(4-methylphenyl){3,4,4-trichloro-1-[(4-methylphenyl)amino]-2-nitro-1,3-butadien-1-yl}amine

• IUPAC Name: 3,4,4-trichloro-1-N,1-N'-bis(4-methylphenyl)-2-nitrobuta-1,3-diene-1,1-diamine
• InChI: InChI=1S/C18H16Cl3N3O2/c1-11-3-7-13(8-4-11)22-18(16(24(25)26)15(19)17(20)21)23-14-9-5-12(2)6-10-14/h3-10,22-23H,1-2H3
• InChI Key: UIHNSHLQHJLDBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=C(C(=C(Cl)Cl)Cl)[N+](=O)[O-])NC2=CC=C(C=C2)C
• Molecular Formula: C18H16Cl3N3O2
• Molecular Weight: 412.7 g/mol

Description

(4-methylphenyl){3,4,4-trichloro-1-[(4-methylphenyl)amino]-2-nitro-1,3-butadien-1-yl}amine is a useful research compound. Its molecular formula is C18H16Cl3N3O2 and its molecular weight is 412.7 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 411.030810 g/mol and the complexity rating of the compound is 529. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Intermolecular Electron Transfer in Polyaniline Models

N-(4-Aminophenyl)-N-{4-[(4-aminophenyl)imino]-2,5-cyclohexadien-1-yliden}-1,4-benzediamine and its derivatives were studied for their intermolecular electron transfer properties when protonated by amphiphilic acids in organic solvents. These compounds, serving as models for polyaniline emeraldine base (PANI-EB), demonstrate significant potential in conducting and semiconducting materials due to their ability to form aggregates characterized by intermolecular electron exchange (Lokshin et al., 2001).

Synthesis of Ureido Sugars

Research involving the synthesis of new ureido sugars from reactions between amino acid esters and specific glucopyranoside derivatives highlights the versatility of nitrogen-containing compounds in creating biologically active molecules. These compounds, including derivatives of 2-amino-2-deoxy-D-glucopyranoside, have potential applications in medicinal chemistry and drug development (Piekarska‐Bartoszewicz & Tcmeriusz, 1993).

Aminolysis and Phenolysis of Thiocarbonates

The kinetics of aminolysis and phenolysis of S-aryl O-aryl thiocarbonates, including S-(4-methylphenyl) derivatives, provide insights into nucleofugalities and reaction mechanisms. These studies are crucial for understanding the behavior of similar compounds in organic synthesis and could inform the development of new synthetic methods (Castro et al., 2009).

Antimicrobial Activities of Triazole Derivatives

The synthesis and evaluation of the antimicrobial activities of novel 1,2,4-triazole derivatives, including those with 3-(4-methylphenyl) substituents, underscore the potential of nitrogen-rich compounds in developing new antimicrobial agents. Such research is fundamental in the search for new drugs to combat resistant microbial strains (Bektaş et al., 2010).

Catalytic Reduction of Nitro Compounds

Studies on the catalytic reduction of nitro compounds to amines using graphene-based (photo)catalysts indicate the role of nitrogen-containing compounds and their derivatives in environmental remediation and the synthesis of valuable amine products. This research is particularly relevant for the detoxification of pollutants and the sustainable production of amines (Nasrollahzadeh et al., 2020).